Cas no 84100-05-0 (Benzenesulfonic acid,4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-,sodium salt (1:2))

• Product name: Benzenesulfonic acid,4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-,sodium salt (1:2)
• CAS No: 84100-05-0
• MF: C₁₉H₁₄N₉O₇S₂Cl-₂^.₂[Na+]
• MW: 625.933160000001
• CID: 727719
• PubChem ID: 11970790

Benzenesulfonic acid,4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-[2-[4,5-dihydro-3-methyl-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-4-yl]diazenyl]-,sodium salt (1:2)
• disodium 4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-[[4,5-dihydro-3-methyl-5-oxo-1-(4-sulphonatophenyl)-1H-pyrazol-4-yl]azo]benzenesulphonate
• disodium,4-[(4-amino-6-chloro-1,3,5-triazin-2-yl)amino]-2-[[3-methyl-5-oxo-1-(4-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]benzenesulfonate
• EINECS 282-086-1
• NS00089435
• Disodium 4-((4-amino-6-chloro-1,3,5-triazin-2-yl)amino)-2-((4,5-dihydro-3-methyl-5-oxo-1-(4-sulphonatophenyl)-1H-pyrazol-4-yl)azo)benzenesulphonate
• 84100-05-0

• Inchi： InChI=1S/C19H16ClN9O7S2.2Na/c1-9-15(16(30)29(28-9)11-3-5-12(6-4-11)37(31,32)33)27-26-13-8-10(2-7-14(13)38(34,35)36)22-19-24-17(20)23-18(21)25-19;;/h2-8,15H,1H3,(H,31,32,33)(H,34,35,36)(H3,21,22,23,24,25);;/q;2*+1/p-2
• InChI Key： BMTKLUKLKZQLSB-UHFFFAOYSA-L
• SMILES： CC1=NN(C(=O)C1N=NC2=C(C=CC(=C2)NC3=NC(=NC(=N3)N)Cl)S(=O)(=O)[O-])C4=CC=C(C=C4)S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 624.9941524g/mol
• Monoisotopic Mass: 624.9941524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 1130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 265Ų